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Compound of Interest

Compound Name: Hydrogen ionophore V

CAS No.: 1000849-91-1

Cat. No.: B3182638 Get Quote

Hydrogen Ionophore V, also known by its structural class name Calix[1]-aza-crown, is a

synthetic, neutral ion carrier designed for the selective complexation and transport of hydrogen

ions (protons). Its high molecular weight and specific three-dimensional architecture are central

to its function, providing a lipophilic exterior to facilitate passage across hydrophobic

membranes while creating a specific, hydrophilic pocket for proton binding.

Table 1: Physicochemical Properties of Hydrogen Ionophore V

Property Value Source

CAS Number 1000849-91-1

Molecular Formula C₅₄H₇₄N₄O₆ [2]

Molecular Weight 875.19 g/mol

Synonym Calix[1]-aza-crown

Product Line Selectophore™

| Primary Use | Ion-selective electrodes | |

The calixarene backbone provides a pre-organized, rigid scaffold, which is a critical design

feature. Unlike more flexible carriers, this rigidity minimizes the energetic cost of adopting the
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correct conformation for ion binding, which contributes to its high selectivity. The aza-crown

component contains nitrogen atoms that act as the Lewis basic sites for reversibly binding

protons.

Mechanism of Action: Facilitated Proton Transport
All ionophores function by facilitating the movement of ions across lipid-insoluble barriers, such

as biological cell membranes or the polymeric membranes of a sensor.[3] They are broadly

classified as either channel-formers or mobile carriers.[4] Hydrogen Ionophore V operates as

a mobile carrier, a mechanism detailed below.

The core principle is a cyclical process:

Protonation: On the side of the membrane with high proton concentration (low pH), a

nitrogen atom within the ionophore's aza-crown structure becomes protonated.

Translocation: The newly formed, positively charged ionophore-proton complex is shielded

by the molecule's bulky, lipophilic exterior. This allows the entire complex to diffuse across

the hydrophobic membrane down the electrochemical gradient.

Deprotonation: Upon reaching the other side of the membrane, where the proton

concentration is lower (high pH), the ionophore releases the proton.

Return: The now-neutral, uncomplexed ionophore diffuses back to the original side, ready to

transport another proton.[4]

This highly efficient shuttle mechanism allows the ionophore to selectively breach the

membrane's impermeability to protons, a function that is harnessed in potentiometric sensing.
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Caption: Carrier mechanism of Hydrogen Ionophore V.

Core Application: High-Selectivity Hydrogen Ion-
Selective Electrodes (ISEs)
The primary and most refined application of Hydrogen Ionophore V is as the active sensing

component in potentiometric ion-selective electrodes (ISEs) for pH measurement. Its high

selectivity for protons over other cations, such as sodium (Na⁺) and potassium (K⁺), allows for

accurate pH determination even in complex sample matrices.[5]

Principles of the ISE Membrane
An ISE translates the activity of a specific ion in a solution into an electrical potential. The heart

of the electrode is a polymeric membrane—typically Poly(vinyl chloride) (PVC)—impregnated
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with the ionophore. This membrane is positioned between the sample solution and an internal

reference solution. The selective binding of protons by Hydrogen Ionophore V at the sample-

membrane interface creates a phase boundary potential. This potential is measured against a

stable external reference electrode, and its magnitude is logarithmically proportional to the

activity of hydrogen ions in the sample, as described by the Nernst equation.

Recommended Membrane Formulation
Crafting a high-performance ISE membrane is a matter of precise chemical formulation. Each

component serves a distinct and vital purpose. The formulation below is a well-established

starting point for creating a robust H⁺-selective membrane.[5]

Table 2: Recommended Membrane Composition for H⁺-ISE

Component Function Recommended wt%

Hydrogen Ionophore V
Selective H⁺ carrier and
sensing element

0.88%

Poly(vinyl chloride) (PVC) Structural polymer matrix 32.96%

2-Nitrophenyl octyl ether

(NPOE)
Membrane plasticizer/solvent 65.93%

| Sodium tetrakis(4-fluorophenyl)borate | Lipophilic ionic additive | 0.23% |

The Ionophore: The core sensing element. Its concentration is optimized for sensitivity and

response time.

PVC: Provides the physical structure and durability of the membrane.

Plasticizer (NPOE): This organic solvent dissolves the ionophore and PVC, creating a

homogenous, non-porous, and flexible membrane. Critically, its high dielectric constant

facilitates the ion-exchange process at the membrane surface.

Ionic Additive: This lipophilic salt is a crucial but often misunderstood component. It reduces

the electrical resistance of the membrane and ensures that the charge carriers within the
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membrane are well-defined, which stabilizes the potential and can improve the lower

detection limit.[6]

Experimental Protocol: Fabrication of a H⁺-Selective
Electrode
This protocol describes the fabrication of a liquid-membrane ISE in a standard electrode body.

All steps should be performed in a well-ventilated fume hood.

Materials:

Hydrogen Ionophore V

High molecular weight PVC

2-Nitrophenyl octyl ether (NPOE)

Sodium tetrakis(4-fluorophenyl)borate (Na-TFPB)

Tetrahydrofuran (THF), analytical grade

Glass ring or petri dish for casting

1-3 mm diameter membrane punch

ISE electrode body (e.g., Philips-style)

Internal filling solution (e.g., 0.01 M HCl + 0.1 M KCl)

Ag/AgCl internal reference wire

Procedure:

Cocktail Preparation: a. Weigh the membrane components (Table 2) into a clean glass vial. A

typical batch size is ~200 mg total weight. b. Add ~2 mL of THF to the vial. c. Seal the vial

and agitate gently (e.g., on a vortex mixer or rotator) until all components are fully dissolved,

forming a clear, slightly viscous "cocktail."
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Membrane Casting: a. Place the glass ring on a clean, perfectly level glass plate. b. Carefully

pour the cocktail into the ring. c. Cover loosely (e.g., with a watch glass) to allow for slow

evaporation of the THF over 12-24 hours. A slow evaporation rate is critical for creating a

homogenous, mechanically stable membrane.

Electrode Assembly: a. Once the membrane is dry and transparent, carefully punch out a

circular disc using the membrane punch. b. Secure the membrane disc at the tip of the ISE

electrode body according to the manufacturer's instructions. Ensure a watertight seal. c. Fill

the electrode body with the internal filling solution, ensuring no air bubbles are trapped. d.

Insert the Ag/AgCl internal reference wire.

Conditioning: a. Before first use, the assembled electrode must be conditioned by soaking it

for at least 4-6 hours (preferably overnight) in a pH 7 buffer solution. This step ensures

proper hydration of the membrane surfaces and stabilizes the electrochemical potential.

Weigh Components
(Ionophore, PVC, NPOE, Additive) Dissolve in THF Pour into Casting Ring Slow Evaporation

(12-24h) Punch Membrane Disc Mount in Electrode Body Add Internal Filling Solution Condition in pH 7 Buffer
(4-6h) Ready for Calibration

Click to download full resolution via product page

Caption: Workflow for H⁺-selective electrode fabrication.

Protocol: Calibration and Use
Procedure:

Connect the fabricated ISE and an external double-junction reference electrode (e.g.,

Ag/AgCl) to a high-impedance pH/mV meter.

Prepare a series of at least three standard pH buffers (e.g., pH 4.01, 7.00, 10.01).

Immerse the electrodes in the pH 7.00 buffer, stir gently, and record the stable potential

(mV).
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Rinse the electrodes with deionized water and blot dry.

Repeat step 3 for the pH 4.01 and pH 10.01 buffers.

Plot the recorded potential (mV, y-axis) against the pH value (x-axis).

Perform a linear regression. For a properly functioning electrode, the slope should be close

to the theoretical Nernstian value of -59.2 mV/pH unit at 25°C. The R² value should be >0.99.

Once calibrated, the electrode can be used to measure the pH of unknown samples by

immersing it in the sample, recording the stable potential, and interpolating the pH from the

calibration curve.

Performance Characteristics and Considerations
The utility of Hydrogen Ionophore V is defined by the performance of the sensors it enables.

Table 3: Typical Performance of a Hydrogen Ionophore V-based ISE

Parameter Typical Value Significance

Linear pH Range pH 2 - 12

The range over which the
electrode gives a
predictable, linear
response.[5]

Response Slope -58 ± 2 mV/decade

Proximity to the theoretical

Nernstian slope indicates ideal

performance.

Selectivity High against Na⁺, K⁺, Li⁺

A key advantage, ensuring pH

is measured accurately without

interference from common

background electrolytes.[5]

Response Time < 30 seconds

The time required to reach

95% of the final potential

reading.
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| Lifetime | Weeks to months | Dependent on usage, storage, and sample matrix. |

Cytotoxicity and Biocompatibility: For professionals in drug development or cell biology aiming

to use such sensors for in-situ or in-vivo measurements, biocompatibility is a major concern.

Studies on other ionophore-based membranes have shown that leaching of membrane

components, including the ionophore and plasticizer, can induce a cytotoxic response.[7]

Therefore, any application involving direct contact with live cells or tissues requires rigorous

validation of the electrode's biocompatibility and an assessment of potential leaching.

Applications in Research and Drug Development
The ability to measure pH with high precision and selectivity is fundamental across scientific

disciplines.

Cellular Physiology: H⁺-selective microelectrodes are used to measure intracellular and

extracellular pH, providing critical insights into cellular metabolism, apoptosis, and ion

transport processes.[6]

Drug Development: Many disease states, particularly cancer, are associated with altered pH

microenvironments. The tumor microenvironment is characteristically acidic, which can affect

drug efficacy and uptake. Probes based on Hydrogen Ionophore V can be invaluable tools

for studying these pH gradients and evaluating the response to pH-modulating therapies.

Environmental and Industrial Monitoring: Robust pH sensors are required for process control

in chemical manufacturing, environmental water quality testing, and fermentation processes.

Conclusion
Hydrogen Ionophore V (CAS 1000849-91-1) is more than a chemical reagent; it is a key

enabling component for advanced electrochemical sensing. Its rationally designed structure

imparts high selectivity for protons, allowing for the fabrication of ion-selective electrodes that

can operate accurately in challenging chemical environments. By understanding its mechanism

of action and the principles of sensor construction and validation, researchers can fully

leverage this powerful tool to advance our understanding of complex chemical and biological

systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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